1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester

• IUPAC Name: methyl 1-benzoyl-2,3-dihydroindole-5-carboxylate
• InChI: InChI=1S/C17H15NO3/c1-21-17(20)14-7-8-15-13(11-14)9-10-18(15)16(19)12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3
• InChI Key: NRQALVVHRRRPDB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester, also known as BDMC, is a chemical compound that belongs to the indole family. It is a synthetic compound that has been extensively studied for its various biological activities. BDMC has been found to possess anticancer, anti-inflammatory, and antioxidant properties.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester is involved in various synthesis processes and structural analyses. For instance, it was found as a by-product in the Friedel-Crafts-based synthesis of benzoylpyrrole calcium channel activators. The structure of this by-product was determined using advanced spectroscopic methods, highlighting its role in synthetic chemistry research (Huber et al., 1993).

Pharmacological Research

While directly related research on 1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester is limited, derivatives of similar compounds have been explored for their pharmacological potential. For example, methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids, which share structural similarities, were synthesized for potential drug development (Gein et al., 2009).

Analgesic and Anti-Inflammatory Potential

Various indole derivatives have been synthesized and investigated for their analgesic and anti-inflammatory activities. Although not directly referencing 1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester, these studies provide insights into the potential applications of similar compounds in medical research (Gokulan et al., 2012).

Chemical Modification and Derivatives

The compound has been a subject of chemical modification studies. Research on various indole derivatives, including the synthesis of novel compounds and exploration of their chemical properties, provides a broader context for understanding the potential applications of 1-Benzoyl-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester in scientific research (Shestakov et al., 2009).

Synthesis routes and methods

Procedure details

To a solution of methyl 2,3-dihydro-1H-indole-5-carboxylate HCl salt 55a (64.1 mg, 0.3 mmol), and benzoyl chloride 1t (0.042 mL, 0.36 mmol) in CH2Cl2 (1 mL) was added Et3N (0.13 mL, 0.9 mmol) at 0° C. The reaction mixture was stirred at 0° C. for 2 h. The resulting mixture was partitioned between CH2Cl2 and H2O. The organic solution was dried over Na2SO4 and concentrated. Purification of the residue by flash column chromatography (silica gel, 10-20% EtOAc/Heptanes) gave 55g (88 mg). MS m/z (M+H+) 282.0.